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Compound of Interest

Compound Name: Isorhamnetin 3-gentiobioside

Cat. No.: B15592804 Get Quote

An In-depth Analysis of a Promising Flavonoid Glycoside

Isorhamnetin 3-gentiobioside, a naturally occurring flavonoid glycoside, has garnered

increasing interest within the scientific community for its potential therapeutic applications. This

technical guide provides a comprehensive literature review, detailing its chemical properties,

biological activities, and underlying mechanisms of action, with a focus on data relevant to

researchers, scientists, and drug development professionals.

Chemical Properties
Isorhamnetin 3-gentiobioside is a complex glycoside of isorhamnetin, a 3'-O-methylated

metabolite of quercetin. Its chemical structure consists of the isorhamnetin aglycone linked to a

gentiobiose sugar moiety at the 3-hydroxyl group.

Property Value

Molecular Formula C28H32O17

Molecular Weight 640.54 g/mol

CAS Number 17429-69-5
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Isorhamnetin 3-gentiobioside has demonstrated a range of biological activities in preclinical

studies. Notably, it has been shown to influence cancer cell proliferation and exhibit antioxidant

effects. The following table summarizes key quantitative data from the literature.

Biological
Activity

Cell
Line/Assay

Parameter Value Reference

DNA Synthesis

Activation

MCF-7 (Human

Breast Cancer)
EC50 3.1 μg/mL [1]

Antioxidant

Activity

ABTS Radical

Scavenging

Assay

IC50 33.43 μg/mL [1]

Experimental Protocols
To facilitate the replication and further investigation of the reported biological activities, detailed

experimental protocols are outlined below.

Isolation and Purification of Isorhamnetin 3-
gentiobioside from Astragalus altaicus
A successful method for the preparative isolation of isorhamnetin 3-gentiobioside from the n-

butanol extract of Astragalus altaicus has been developed, employing a combination of silica

gel column chromatography and high-speed counter-current chromatography (HSCCC).

Experimental Workflow for Isolation
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n-Butanol Extract of
Astragalus altaicus

Silica Gel Column
Chromatography

Crude Fractionation High-Speed Counter-Current
Chromatography (HSCCC)

Enriched Fraction Isorhamnetin 3-gentiobioside
(>95% purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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